5-(3,4-dichlorophenyl)-1-(3-methylphenyl)-1H-1,2,3,4-tetraazole

• IUPAC Name: 5-(3,4-dichlorophenyl)-1-(3-methylphenyl)tetrazole
• InChI: InChI=1S/C14H10Cl2N4/c1-9-3-2-4-11(7-9)20-14(17-18-19-20)10-5-6-12(15)13(16)8-10/h2-8H,1H3
• InChI Key: QXKWCPPUYQOMPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=N2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N4
• Molecular Weight: 305.2 g/mol

Description

5-(3,4-dichlorophenyl)-1-(3-methylphenyl)-1H-1,2,3,4-tetraazole (DCPT) is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the family of tetraazole derivatives and has been demonstrated to have various biochemical and physiological effects.

Scientific Research Applications

Molecular Structure and Docking Studies

Research has been conducted on the molecular structure of related tetrazole derivatives, including studies on their crystal structure and docking studies in the context of cyclooxygenase-2 enzyme inhibition. These compounds, which share structural similarities with the specified chemical, have been analyzed for their interactions and orientation within active sites of specific enzymes, providing insights into potential pharmaceutical applications (Al-Hourani et al., 2015).

Corrosion Inhibition

Tetrazole derivatives have also been studied for their efficiency in corrosion inhibition. These compounds, including triazole derivatives, have shown significant potential in protecting materials like mild steel from corrosion in acidic environments. The efficiency and mechanism of these inhibitors have been explored, highlighting the relevance of such compounds in industrial applications (Lagrenée et al., 2002).

Antimicrobial Activities

Synthesis and evaluation of antimicrobial activities of some new triazole derivatives have been conducted. These studies involve the creation of novel compounds from various reactions and assessing their effectiveness against microorganisms, indicating the potential use of such compounds in medical and pharmaceutical applications (Bektaş et al., 2007).

Tetrel Bonding Interactions

Investigations into the π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives have been carried out. This research includes synthesis, spectroscopic, X-ray characterization, and analysis using Hirshfeld surface analysis and DFT calculations, shedding light on the chemical bonding and interactions in these compounds (Ahmed et al., 2020).

Adsorption Studies

The adsorption of triazole derivatives on mild steel surfaces in hydrochloric acid has been studied, further emphasizing the potential of these compounds in corrosion inhibition. These studies focus on understanding how these compounds interact with metal surfaces and their efficiency in protecting against corrosion (Bentiss et al., 2007).